Cas no 174810-09-4 (1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-)

1-Naphthalenecarboxamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- is a chiral bisphosphine ligand derived from 1-naphthalenecarboxamide and (1R,2R)-cyclohexanediamine. Its key structural features include a rigid cyclohexane backbone and diphenylphosphino groups, which enhance stereoselectivity in asymmetric catalysis. This ligand is particularly valuable in transition-metal-catalyzed reactions, such as hydrogenation and cross-coupling, due to its ability to form stable metal complexes with high enantiocontrol. The naphthalene moiety further contributes to π-stacking interactions, improving substrate binding. Its well-defined (R,R)-configuration ensures consistent performance in enantioselective synthesis, making it a reliable choice for producing optically active intermediates in pharmaceuticals and fine chemicals.
1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- structure
174810-09-4 structure
Product name:1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
CAS No:174810-09-4
MF:C52H44N2O2P2
MW:790.86556
MDL:MFCD02684551
CID:136890
PubChem ID:329761526

1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl)
    • N,N'-((1S,2S)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)
    • 2-diphenylphosphanyl-N-[(1R,2R)-2-[(2-diphenylphosphanylnaphthalene-1-carbonyl)amino]cyclohexyl]naphthalene-1-carboxamide
    • (R,R)-DACH-naphthyl Trost ligand
    • (R,R)-TROST LIGAND(NAPHTHYL)
    • N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthaMide)
    • (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINO-1-NAPHTHOYL)
    • N,N'-(1R,2R)-Cyclohexane-1,2-diylbis[2-(diphenylphosphanyl)naphthalene-1-carboxamide]
    • (1R,2R)-(+)-1,2-DiaMinocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),(R,R)-DACH-Naphthyl Trost Ligand
    • 1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
    • (R,R)-DACH-naphthyl Trost ligand
    • (R,R)-DACH-naphthyl Trost ligand 95%
    • (1R,2R)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),94%
    • (1R,2R)-(+)-1,2-DiaMinocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl),94% (R,R)-DACH-Naphthyl Trost Ligand
    • MDL： MFCD02684551
    • Inchi： InChI=1S/C52H44N2O2P2/c55-51(49-43-29-15-13-19-37(43)33-35-47(49)57(39-21-5-1-6-22-39)40-23-7-2-8-24-40)53-45-31-17-18-32-46(45)54-52(56)50-44-30-16-14-20-38(44)34-36-48(50)58(41-25-9-3-10-26-41)42-27-11-4-12-28-42/h1-16,19-30,33-36,45-46H,17-18,31-32H2,(H,53,55)(H,54,56)/t45-,46-/m1/s1
    • InChI Key： VXFKMKXTPXVEMU-AWSIMMLFSA-N
    • SMILES： O=C(C1=C(P(C2=CC=CC=C2)C3=CC=CC=C3)C=CC4=CC=CC=C41)N[C@@H]5CCCC[C@H]5NC(C=6C7=CC=CC=C7C=CC6P(C8=CC=CC=C8)C9=CC=CC=C9)=O

Computed Properties

  • Exact Mass: 790.28800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 12
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 11.4

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 224-231 °C
  • PSA: 85.38000
  • LogP: 9.76220
  • Optical Activity: [α]20/D +69.0°, c = 1 in methanol
  • Solubility: Not available
  • Sensitiveness: Sensitive to humidity
  • Specific Rotation: 69 º (c=1 in methanol)

1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A698261-100mg
N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)
 174810-09-4 95%
100mg
 $15.0 2025-02-20
Ambeed
A698261-250mg
N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)
 174810-09-4 95%
250mg
 $18.0 2025-02-20
eNovation Chemicals LLC
D656847-25g
(1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINO-1-NAPHTHOYL)
 174810-09-4 97%
25g
 $3600 2024-06-05
abcr
AB131611-100 mg
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl), 94%; .
 174810-09-4 94%
100 mg
 €60.00 2023-07-20
eNovation Chemicals LLC
D484313-2g
(1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINO-1-NAPHTHOYL)
 174810-09-4 98%
2g
 $940 2024-05-23
Ambeed
A698261-1g
N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)-1-naphthamide)
 174810-09-4 95%
1g
 $50.0 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0963-500mg
1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
 174810-09-4 min.94%(R,R)-DACH-NaphthylTrostLigand
500mg
 1852CNY 2021-05-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123085-1g
1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
 174810-09-4 95%
1g
 ¥912.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0963-500mg
1-Naphthalenecarboxamide,N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
 174810-09-4 min.94%(R,R)-DACH-NaphthylTrostLigand
500mg
 1852.0CNY 2021-07-08
abcr
AB131611-2 g
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphino-1-naphthoyl), 94%; .
 174810-09-4 94%
2 g
 €580.00 2023-07-20

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